Cas no 2349337-97-7 ((S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-difluoropropanoic acid)

• Product Name: (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-difluoropropanoic acid
• CAS No: 2349337-97-7
• MF: C₁₈H₁₅F₂NO₄
• MW: 347.31281208992
• CID: 5155256
• Update Time: 2025-06-13

(S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-difluoropropanoic acid

• Inchi： 1S/C18H15F2NO4/c19-16(20)15(17(22)23)21-18(24)25-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14-16H,9H2,(H,21,24)(H,22,23)/t15-/m1/s1
• InChI Key： OQKGWVQUSYYCCB-OAHLLOKOSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@@H](C(=O)O)C(F)F

Additional information on (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-difluoropropanoic acid

Comprehensive Overview of (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-difluoropropanoic acid (CAS No. 2349337-97-7)

The compound (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-difluoropropanoic acid (CAS No. 2349337-97-7) is a highly specialized fluorinated amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and difluoromethyl substitution, makes it invaluable for designing bioactive peptides and small-molecule drugs. Researchers increasingly focus on this compound due to its role in enhancing metabolic stability and binding affinity in drug candidates, aligning with the growing demand for next-generation therapeutics.

In recent years, the scientific community has prioritized fluorinated building blocks like CAS 2349337-97-7 for their ability to modulate physicochemical properties of drug molecules. The Fmoc-protected amino acid scaffold enables seamless integration into solid-phase peptide synthesis (SPPS), a technique dominating modern peptide drug development. This aligns with trending searches such as "Fmoc-amino acids in drug discovery" and "fluorine in medicinal chemistry", reflecting industry interest in precision chemical tools.

The stereospecific (S)-configuration of this compound ensures compatibility with natural L-amino acid architectures, critical for maintaining biological activity in therapeutic peptides. Its difluoropropanoic acid moiety contributes to improved membrane permeability—a hot topic in oral peptide drug research. Laboratories frequently employ this building block to address challenges like proteolytic stability, a common search term among researchers investigating peptidase resistance strategies.

From a synthetic chemistry perspective, CAS 2349337-97-7 demonstrates excellent reactivity in amide coupling reactions while maintaining orthogonal protection for subsequent peptide chain elongation. This characteristic responds to frequent queries about "Fmoc deprotection conditions" and "side-chain protection in SPPS". The compound's crystalline nature facilitates purification—a significant advantage for manufacturers addressing GMP-compliant synthesis requirements in API production.

Emerging applications in PET radiopharmaceuticals have further elevated interest in this fluorinated compound, as researchers explore fluorine-18 labeling strategies. This connects with trending topics like "molecular imaging probes" and "theranostic agents". The compound's structural versatility allows derivatization at both the carboxyl and amino functionalities, enabling diverse conjugation chemistry—a feature frequently searched in context of antibody-drug conjugates (ADCs) development.

Quality control parameters for (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-difluoropropanoic acid typically emphasize chiral purity (>98% ee) and HPLC purity (>95%), meeting stringent requirements for preclinical studies. These specifications align with laboratory search trends for "amino acid analytical methods" and "chiral separation techniques". The compound's stability under nitrogen atmosphere storage conditions makes it suitable for global distribution, addressing logistical concerns in research supply chains.

In conclusion, CAS 2349337-97-7 represents a sophisticated tool at the intersection of fluorine chemistry and peptide engineering. Its growing prominence reflects broader shifts toward structure-function optimization in drug design, particularly for challenging targets like GPCRs and protein-protein interactions. As the pharmaceutical industry increasingly adopts fragment-based drug discovery approaches, demand for such specialty building blocks will continue rising, positioning this compound as a key enabler of innovative therapeutic modalities.